Cas no 94590-80-4 (Iodonium, [4-(1,1-dimethylethyl)phenyl]phenyl-)

• Product Name: Iodonium, [4-(1,1-dimethylethyl)phenyl]phenyl-
• CAS No: 94590-80-4
• MF: C₁₆H₁₈I
• MW: 337.218596935272
• CID: 2818139
• PubChem ID: 11733624
• Update Time: 2025-04-21

Iodonium, [4-(1,1-dimethylethyl)phenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Iodonium, [4-(1,1-dimethylethyl)phenyl]phenyl-
• SCHEMBL425907
• 94590-80-4
• DTXSID50471281

• Inchi： 1S/C16H18I/c1-16(2,3)13-9-11-15(12-10-13)17-14-7-5-4-6-8-14/h4-12H,1-3H3/q+1
• InChI Key： RGXLDQDGZYZGEE-UHFFFAOYSA-N
• SMILES： [I+](C1C=CC=CC=1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 337.04532Da
• Monoisotopic Mass: 337.04532Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0Ų